Cas no 219504-20-8 (4-chloro-2-methyl-1H-imidazole-5-carbaldehyde)

4-Chloro-2-methyl-1H-imidazole-5-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure features a reactive aldehyde group and a chloro-substituted imidazole core, making it valuable for constructing complex molecules through condensation, nucleophilic addition, or cross-coupling reactions. The methyl group at the 2-position enhances stability while maintaining reactivity. This compound is particularly useful in the development of biologically active compounds, including potential agrochemicals and pharmaceuticals. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity to moisture and air.

4-chloro-2-methyl-1H-imidazole-5-carbaldehyde structure

219504-20-8 structure

Product Name:4-chloro-2-methyl-1H-imidazole-5-carbaldehyde

CAS No:219504-20-8

MF:C₅H₅ClN₂O

MW:144.55899977684

MDL:MFCD21336145

CID:1109181

PubChem ID:20061014

Update Time:2025-10-15

4-chloro-2-methyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-methyl-1H-Imidazole-4-carboxaldehyde
- 4-chloro-2-methyl-1H-imidazole-5-carbaldehyde
- 219504-20-8
- DA-37561
- 5-chloro-2-methylimidazole-4-carbaldehyde
- SCHEMBL3027879
- 5-chloro-2-methyl-1H-imidazole-4-carbaldehyde
- AT26175
- VTEJSLIVMMLODL-UHFFFAOYSA-N
- MDL： MFCD21336145
- Inchi： 1S/C5H5ClN2O/c1-3-7-4(2-9)5(6)8-3/h2H,1H3,(H,7,8)
- InChI Key： VTEJSLIVMMLODL-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)N=C(C)N1

Computed Properties

Exact Mass: 144.0090405g/mol
Monoisotopic Mass: 144.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 45.8Å²

4-chloro-2-methyl-1H-imidazole-5-carbaldehyde Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1680599-1mg	5-Chloro-2-methyl-1H-imidazole-4-carbaldehyde	219504-20-8	98%	1mg	￥5628	2023-02-28
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Enamine	EN300-300899-1.0g	5-chloro-2-methyl-1H-imidazole-4-carbaldehyde	219504-20-8		1.0g	$1166.0	2023-02-28
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